2-(4-methoxyphenyl)-2-oxoethyl 2-chlorobenzoate

• IUPAC Name: [2-(4-methoxyphenyl)-2-oxoethyl] 2-chlorobenzoate
• InChI: InChI=1S/C16H13ClO4/c1-20-12-8-6-11(7-9-12)15(18)10-21-16(19)13-4-2-3-5-14(13)17/h2-9H,10H2,1H3
• InChI Key: BOWZCEJEWHOLPQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)COC(=O)C2=CC=CC=C2Cl
• Molecular Formula: C16H13ClO4
• Molecular Weight: 304.72 g/mol

Description

Synthesis Analysis

The synthesis of 2-(4-methoxyphenyl)-2-oxoethyl 2-chlorobenzoate and related compounds involves complex chemical reactions. A study detailed the synthesis and structural analysis using FT-IR and XRD methods, providing insights into its conformational analysis and optimized geometric parameters through DFT studies (Kumar et al., 2014). Another research focused on the synthesis and chemical modification of reactive polyvinyl compounds, indicating the compound's relevance in polymer science (Guichard et al., 1998).

Molecular Structure Analysis

The molecular structure of 2-(4-methoxyphenyl)-2-oxoethyl 2-chlorobenzoate has been explored through various spectroscopic and crystallographic techniques. Investigations using single-crystal X-ray diffraction (XRD) highlighted its orthorhombic space group and unit cell dimensions, providing a deep understanding of its molecular geometry and conformation (Kumar et al., 2014).

Chemical Reactions and Properties

Research on related compounds shows a range of chemical reactivity and the formation of complex structures through reactions with acetylenes, highlighting the chemical versatility and potential applications of 2-(4-methoxyphenyl)-2-oxoethyl 2-chlorobenzoate and its derivatives (Nemtarev et al., 2016).

Physical Properties Analysis

The physical properties of 2-(4-methoxyphenyl)-2-oxoethyl 2-chlorobenzoate, such as its crystalline structure and melting points, are critical for understanding its stability and suitability for various applications. Studies on related compounds provide insights into the effects of methoxy groups on the geometry of the benzene ring and the overall molecular structure (Krygowski et al., 1994).

Chemical Properties Analysis

The compound's chemical properties, including reactivity towards other chemicals and potential for forming derivatives, have been explored in various studies. For example, research on the synthesis and reactions of similar compounds sheds light on the potential for functionalization and application in different chemical contexts (Pimenova et al., 2003).

Scientific Research Applications

Pharmacological Applications

2-(4-methoxyphenyl)-2-oxoethyl 2-chlorobenzoate and its derivatives have been explored for their potential pharmacological applications. A study focused on the synthesis and evaluation of pyrazoline-based thiazolidin-4-one derivatives, which showed promising properties as anti-cancer and anti-HIV agents (Patel et al., 2013). These compounds were synthesized from a precursor similar to 2-(4-methoxyphenyl)-2-oxoethyl 2-chlorobenzoate and were found to exhibit significant antimicrobial activity.

Material Science and Corrosion Inhibition

In the field of material science, a novel ionic liquid, 1.3-bis[2-(4-methoxyphenyl)-2-oxoethyl]-1 H –benzimidazol-3-ium bromide (MOBB), was synthesized and characterized for its corrosion inhibition properties on aluminum alloy composites (Shetty & Shetty, 2017). This compound demonstrated significant inhibition efficiencies, indicating its potential use in protecting metals against corrosion in acidic media.

Environmental Degradation Studies

Environmental degradation studies of similar compounds have also been conducted. For instance, research on the bacterial degradation of biphenyl and polychlorinated biphenyls, including compounds like 4-chlorobenzoate, revealed insights into the microbial transformation processes of these compounds (Arensdorf & Focht, 1995). This study provided an understanding of the metabolic pathways involved in the environmental breakdown of similar chlorobenzoate derivatives.

Liquid Crystalline Properties

Research on liquid crystalline properties of certain Schiff base-esters, which include derivatives of 2-(4-methoxyphenyl)-2-oxoethyl 2-chlorobenzoate, has been conducted (Thaker et al., 2012). These studies aimed to synthesize and characterize novel liquid crystalline compounds and analyze their mesomorphic behavior, contributing to the development of new materials with specific thermal and optical properties.